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Compound of Interest

Compound Name:

Trans-4-

(cyclopropylmethoxy)cyclohexana

mine

Cat. No.: B1507744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of trans-4-
(cyclopropylmethoxy)cyclohexanamine, a key building block in modern medicinal chemistry.

We will delve into its core identification parameters, including its Chemical Abstracts Service

(CAS) number, molecular formula, and weight. Furthermore, this guide will outline essential

analytical techniques for its characterization, such as Nuclear Magnetic Resonance (NMR)

spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. Safety protocols and

handling procedures, crucial for laboratory and industrial settings, will also be detailed. The aim

is to equip researchers and drug development professionals with the foundational knowledge

required to effectively utilize this versatile chemical entity in their synthetic endeavors.

Core Identification and Chemical Properties
trans-4-(cyclopropylmethoxy)cyclohexanamine is a disubstituted cyclohexane derivative

featuring a primary amine and a cyclopropylmethoxy ether group in a trans configuration. This

specific stereochemistry is often crucial for its application in the synthesis of pharmacologically

active molecules.
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A precise identification of chemical compounds is paramount for reproducibility and safety in

research and development. The primary identifiers for trans-4-
(cyclopropylmethoxy)cyclohexanamine are summarized in the table below.

Identifier Value Source(s)

CAS Number 919799-80-7 [1][2][3]

Molecular Formula C10H19NO [1][2]

Molecular Weight 169.26 g/mol (approx.) [1][2]

IUPAC Name

(1r,4r)-4-

(cyclopropylmethoxy)cyclohex

an-1-amine

InChI Key
VQVVFYUZDFOHRA-

MGCOHNPYSA-N

Table 1: Core Identifiers for trans-4-(cyclopropylmethoxy)cyclohexanamine

Physicochemical Properties
Understanding the physicochemical properties of a compound is essential for designing

synthetic routes, purification strategies, and formulation development.

Property Value Source(s)

Physical Form Liquid

Purity Typically ≥95% or ≥97% [1][2]

Storage Conditions

Room temperature, in a dark

place under an inert

atmosphere.

[1]

Table 2: Physicochemical Properties

The trans stereochemistry of the substituents on the cyclohexane ring influences the

molecule's overall shape and polarity, which in turn affects its reactivity and interaction with

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1507744?utm_src=pdf-body
https://www.benchchem.com/product/b1507744?utm_src=pdf-body
https://lead-sciences.com/product/trans-4-cyclopropylmethoxycyclohexanamine/
https://try.achemblock.com/10043-trans-4-cyclopropylmethoxy-cyclohexanamine.html
https://store.apolloscientific.co.uk/product/trans-4-cyclopropylmethoxy-cyclohexanamine
https://lead-sciences.com/product/trans-4-cyclopropylmethoxycyclohexanamine/
https://try.achemblock.com/10043-trans-4-cyclopropylmethoxy-cyclohexanamine.html
https://lead-sciences.com/product/trans-4-cyclopropylmethoxycyclohexanamine/
https://try.achemblock.com/10043-trans-4-cyclopropylmethoxy-cyclohexanamine.html
https://www.benchchem.com/product/b1507744?utm_src=pdf-body
https://lead-sciences.com/product/trans-4-cyclopropylmethoxycyclohexanamine/
https://try.achemblock.com/10043-trans-4-cyclopropylmethoxy-cyclohexanamine.html
https://lead-sciences.com/product/trans-4-cyclopropylmethoxycyclohexanamine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1507744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


biological targets.

Structural Elucidation and Analytical
Characterization
The definitive identification and purity assessment of trans-4-
(cyclopropylmethoxy)cyclohexanamine rely on a combination of spectroscopic techniques.

The causality behind employing multiple techniques lies in their complementary nature; each

method provides unique pieces of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules. Both ¹H and ¹³C NMR are indispensable for confirming the presence of the key

functional groups and the stereochemical arrangement of this compound.

¹H NMR (Proton NMR): The ¹H NMR spectrum will provide information on the number of

different types of protons and their connectivity. Key expected signals would include:

Cyclohexane Ring Protons: Complex multiplets in the aliphatic region. The chemical shifts

and coupling constants of the protons at C1 and C4 are diagnostic for the trans

configuration.

Cyclopropyl Protons: Characteristic signals in the upfield region (typically 0-1 ppm).

-OCH₂- Protons: A doublet corresponding to the methylene bridge between the cyclopropyl

group and the ether oxygen.

-NH₂ Protons: A broad singlet, the chemical shift of which can be concentration and solvent

dependent.

¹³C NMR (Carbon NMR): The ¹³C NMR spectrum will confirm the carbon framework of the

molecule. The number of signals will correspond to the number of chemically non-equivalent

carbon atoms.

Caption: Chemical structure of trans-4-(cyclopropylmethoxy)cyclohexanamine.
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Mass Spectrometry (MS)
Mass spectrometry is a critical technique for determining the molecular weight of a compound

and can provide valuable information about its structure through fragmentation patterns. For

trans-4-(cyclopropylmethoxy)cyclohexanamine, the expected molecular ion peak ([M]⁺)

would be at m/z 169.27, corresponding to its molecular weight.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of trans-4-(cyclopropylmethoxy)cyclohexanamine would be expected to show

characteristic absorption bands for:

N-H stretch: Around 3300-3400 cm⁻¹ (primary amine).

C-H stretch: Below 3000 cm⁻¹ (aliphatic).

C-O stretch: Around 1050-1150 cm⁻¹ (ether).

Synthesis and Reactivity
While a detailed synthetic guide is beyond the scope of this document, it is important for the

user to understand the general synthetic strategies. The synthesis of trans-4-
(cyclopropylmethoxy)cyclohexanamine often involves the reductive amination of trans-4-

(cyclopropylmethoxy)cyclohexanone. The choice of reducing agent and reaction conditions is

critical to ensure the desired stereoselectivity.

The primary amine group is a versatile functional handle for a wide range of chemical

transformations, including amide bond formation, alkylation, and arylation reactions, making

this compound a valuable building block in the synthesis of more complex molecules.

trans-4-(cyclopropylmethoxy)cyclohexanone Reductive AminationNH₃, Reducing Agent (e.g., NaBH₃CN) trans-4-(cyclopropylmethoxy)cyclohexanamine

Click to download full resolution via product page

Caption: General synthetic workflow.
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Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling

trans-4-(cyclopropylmethoxy)cyclohexanamine.

Hazard Identification
Based on available safety data, this compound is associated with the following hazards:

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

The GHS pictograms associated with this compound typically include the GHS07 symbol for

irritants.

Recommended Handling Procedures
A self-validating safety protocol involves a multi-layered approach to minimize exposure and

risk.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or a face shield.

Hand Protection: Handle with compatible chemical-resistant gloves. Gloves should be

inspected prior to use and disposed of properly after.

Skin and Body Protection: Wear a lab coat or other protective clothing.

Hygiene Measures:

Wash hands thoroughly after handling, before breaks, and at the end of the workday.

Avoid contact with skin, eyes, and clothing.
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Storage and Disposal
Storage: Keep the container tightly closed in a dry, well-ventilated place. Store under an inert

atmosphere as it may be air-sensitive.[1]

Disposal: Dispose of the compound and its container in accordance with local, regional, and

national regulations. Avoid release to the environment.

Applications in Drug Discovery and Development
The unique combination of a cyclohexane scaffold, a primary amine, and a cyclopropylmethoxy

group makes this compound an attractive building block in medicinal chemistry. The

cyclopropyl group can enhance metabolic stability and binding affinity, while the amine provides

a point for further chemical modification. This structural motif is found in a number of

compounds being investigated for various therapeutic areas. For instance, substituted

cyclohexylamines are key structural elements in drugs targeting a range of conditions.[4][5]

Conclusion
trans-4-(cyclopropylmethoxy)cyclohexanamine, identified by CAS number 919799-80-7, is

a valuable and versatile building block for chemical synthesis, particularly in the pharmaceutical

industry.[1][2][3] A thorough understanding of its identification, characterization, safe handling,

and reactivity is essential for its effective and safe utilization. This guide has provided a

foundational overview to support researchers and developers in their work with this important

chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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